Cas no 132804-27-4 (6-Azatricyclo[5.2.0.02,5]nonane(9CI))
132804-27-4 structure
Product Name:6-Azatricyclo[5.2.0.02,5]nonane(9CI)
CAS No:132804-27-4
MF:C8H13N
MW:123.195522069931
CID:1021812
PubChem ID:45092448
Update Time:2025-04-20
6-Azatricyclo[5.2.0.02,5]nonane(9CI) Chemical and Physical Properties
Names and Identifiers
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- 6-Azatricyclo[5.2.0.02,5]nonane(9CI)
- 6-AZATRICYCLO[5.2.0.02,5]NONANE
- 132804-27-4
- DTXSID40666962
- 6-Azatricyclo[5.2.0.0~2,5~]nonane
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- Inchi: 1S/C8H13N/c1-3-7-5(1)6-2-4-8(6)9-7/h5-9H,1-4H2
- InChI Key: JITSDPIIKOCLGP-UHFFFAOYSA-N
- SMILES: N1C2CCC2C2CCC12
Computed Properties
- Exact Mass: 123.10489
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
6-Azatricyclo[5.2.0.02,5]nonane(9CI) Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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